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Compound of Interest

Compound Name: (S)-(-)-Celiprolol Hydrochloride
CAS No.: 102293-39-0
Cat. No.: B030008

Get Quote

Status: Operational Lead Scientist: Senior Application Specialist Topic: Oral Administration in
Preclinical Animal Models (Murine/Canine)

Physicochemical Profile & Solubility

Before attempting formulation, understand the molecule's behavior. Celiprolol HCl is a
hydrophilic

-selective antagonist with partial

-agonist activity. Unlike lipophilic beta-blockers (e.g., propranolol), it does not readily cross the
blood-brain barrier, which is critical for study design.

Key Parameters
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Parameter

Value | Characteristic

Impact on Formulation

Solubility (Water)

~83 mg/mL (Freely Soluble)

Excellent for aqueous gavage

or drinking water.

pH-dependent solubility. Stable

pKa ~4.4 (Acidic) & ~9.6 (Basic) in neutral to slightly acidic
media.
- Poor CNS penetration; rapid
LogP Low (Hydrophilic) o
renal elimination.
CRITICAL: Protect stock and
Stability Light Sensitive drinking water bottles from light

(amber bottles/foil).

Incompatibility

Citrus/Flavonoids (Naringin)

WARNING: Do not use citrus
juices for taste masking. They
inhibit OATP1A2, drastically

reducing absorption.

Formulation Protocols (The "How-To")

Protocol A: Standard Aqueous Solution
(GavagelDrinking Water)

Best for: Acute PK studies or chronic ad libitum dosing in VEDS models.

Materials:

e Celiprolol HCI powder

o Sterile Water for Injection (SWFI) or Deionized Water

e Optional: Sucrose (1-2% w/v) for palatability (See Troubleshooting)

Procedure:

e Calculate: Determine total mass required based on concentration (typically 1-10 mg/mL for

stock).
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» Weigh: Weigh Celiprolol HCI into a chemically resistant weigh boat.

o Dissolve: Add 80% of the final volume of water. Vortex for 30—60 seconds. The powder
should dissolve rapidly.

o Adjust (Optional): Check pH. It should be near neutral. If highly acidic, buffer with PBS, but
watch for salt precipitation.

e QS: Bring to final volume with water.
 Sterilize: Filter through a 0.22 um PES membrane if using for long-term stock.

o Storage: Store at 4°C in amber glass. Stability: ~7 days at 4°C.

Protocol B: Viscous Suspension (Vehicle-Assisted)

Best for: High-dose toxicology studies where concentration >100 mg/mL is required.

Vehicle: 0.5% Methylcellulose (MC) or 0.5% Carboxymethylcellulose (CMC). Procedure:

Heat 1/3 of the water to 80°C. Disperse MC/CMC powder.

Add remaining cold water to hydrate the polymer.

Add Celiprolol HCI powder slowly while stirring.

Result: A uniform suspension that prevents settling during gavage.

Dosing Strategy & Decision Logic

Choosing the right administration route is as important as the formulation itself. Use the logic
flow below to determine the optimal method for your study.
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Start: Define Study Goal

Study Duration?

Chronic (>1 Week)
e.g., VEDS Survival

Acute (<1 Week)
or PK Study

Standard Is exact dosing critical?

Yes (High Control) \No (Stress Reduction preferred)

Oral Gavage (PO)
Vehicle: Water/Saline

Drinking Water (Ad Libitum)

Dietary Admixture
(Pellet)

+ Light Protection

I
I
:Check Stability

A/

Must Change Bottle

Every 2-3 Days

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the administration route. Note that for stress-sensitive
models (like VEDS), avoiding gavage stress often outweighs the precision of gavage.

Case Study: Vascular Ehlers-Danlos Syndrome
(VEDS) Model
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Context: In Col3al haploinsufficient mice, Celiprolol is used to prevent arterial rupture. The
Challenge: High doses are required to mimic human metabolic scaling, and stress from daily
gavage can induce the very ruptures you are trying to prevent.

Recommended "Gold Standard" Protocol:

e Dose Target: 50—100 mg/kg/day (Scaling factor: Human 400mg = 5-6 mg/kg -> Mouse = 60-
70 mg/kg due to faster metabolism).

e Method: Drinking Water Admixture.

e Calculation:

[¢]

Average Mouse Weight: 25¢g (0.025 kg)

[e]

Average Water Intake: 4-5 mL/day

[e]

Target Daily Dose: 2.5 mg/mouse (based on 100mg/kg)

o

Concentration: 2.5 mg /5 mL = 0.5 mg/mL.
o Taste Masking: Add 1% Sucrose or use "MediGel" systems if refusal occurs.

e Monitoring: Weigh water bottles daily to track consumption and adjust concentration if intake
drops.

Troubleshooting Guide
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Symptom Probable Cause Corrective Action

Celiprolol HCl is a salt. If pH
becomes too basic (>8), the
free base may precipitate. Fix:
Adjust pH to 5.0-6.0 using

dilute HCI or switch to a

Precipitation in Stock Solution pH drift or Saturation

phosphate buffer.

Fix: Introduce 1-2% Sucrose or
Animal Refusal (Dehydration) Bitter Taste 0.1% Saccharin. Do NOT use
Orange Juice (See Warnings).

Fix: Check if water bottles are

clear. Switch to amber bottles

Inconsistent Plasma Levels Light Degradation ) ) ]
or wrap in aluminum foil
immediately.
Fix: Celiprolol absorption is
reduced by food.[1] For PK
) o ] studies, fast animals 4 hours
Low Bioavailability Food Interaction

pre-dose. For chronic studies,
accept the reduction and

increase dose slightly.

Fix: Switch from oral gavage to
_ voluntary intake (Jelly or
Unexpected Mortality (VEDS) Gavage Stress )
Water) to reduce sympathetic

surge during handling.

Frequently Asked Questions (FAQs)

Q: Can | use DMSO to make a stock solution? A: Yes, Celiprolol is soluble in DMSO, but it is
unnecessary for oral dosing. Water is the superior vehicle due to the compound's hydrophilicity.
Avoid DMSO for chronic oral studies to prevent vehicle-related toxicity.

Q: Why do you warn against Orange Juice? | see it used for other drugs. A: Orange juice
contains hesperidin and naringin, which inhibit OATP1A2 (Organic Anion Transporting
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Polypeptide). Celiprolol relies heavily on this transporter for absorption. Co-administration can
reduce bioavailability by >70%, rendering your study data invalid.

Q: How do | scale the human dose (400mg) to my rat model? A: Do not use a simple weight
ratio (1:1). Use Body Surface Area (BSA) scaling:

Human Equivalent Dose (HED): 400 mg / 60 kg = 6.7 mg/kg.

Rat Conversion: Multiply HED by 6.2.

Target Rat Dose: ~41.5 mg/kg.

Note: Rodents often require even higher multiples (up to 10x) due to rapid hepatic clearance.

Q: Is the formulation stable at room temperature? A: In aqueous solution, hydrolysis can occur
over time. We recommend preparing fresh dosing solutions every 2—3 days and storing stocks
at 4°C. Always protect from light.

References

o Physicochemical Properties & Solubility: PubChem Compound Summary for CID 2663,
Celiprolol. National Center for Biotechnology Information. Link

o VEDS Clinical Context (BBEST Trial): Ong, K. T., et al. (2010). Effect of celiprolol on
prevention of cardiovascular events in vascular Ehlers-Danlos syndrome: a prospective
randomised, open, blinded-endpoints trial. The Lancet. Link

e Pharmacokinetics & OATP Inhibition: Lilja, J. J., et al. (2004). Grapefruit juice-celiprolol
interaction: It is not the same as with other beta-blockers. Basic & Clinical Pharmacology &
Toxicology.

e Dose Scaling: FDA Guidance for Industry. (2005).[2][3][4][5] Estimating the Maximum Safe
Starting Dose in Initial Clinical Trials for Therapeutics in Adult Healthy Volunteers. Link

o Taste Masking in Rodents: Use of flavored gels/water (MediGel) references in preclinical
husbandry. National Institutes of Health (NIH) / OLAW.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2FCeliprolol
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.thelancet.com%2Fjournals%2Flancet%2Farticle%2FPIIS0140-6736(10)60960-9%2Ffulltext
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.mayoclinic.org/drugs-supplements/diclofenac-oral-route/description/drg-20069748
https://www.preprints.org/manuscript/202505.1196
https://www.researchgate.net/publication/392537622_The_Impact_of_Celiprolol_in_Vascular_Ehlers-Danlos_Syndrome_A_Systematic_Review_of_Current_Evidence
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.fda.gov%2Fregulatory-information%2Fsearch-fda-guidance-documents%2Festimating-maximum-safe-starting-dose-initial-clinical-trials-therapeutics-adult-healthy-volunteers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030008?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Celiprolol: A Unique Selective Adrenoceptor Modulator - PMC [pmc.ncbi.nlm.nih.gov]
o 2. fda.gov [fda.gov]

+ 3. Diclofenac (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]

e 4. preprints.org [preprints.org]

e 5. researchgate.net [researchgate.net]
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Formulation & Delivery]. BenchChem, [2026]. [Online PDF]. Available at:
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hydrochloride-formulation-delivery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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